![molecular formula C22H17FN4O2S B2756339 2-(4-fluorobenzyl)-4-phenethylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione CAS No. 1359407-81-0](/img/structure/B2756339.png)
2-(4-fluorobenzyl)-4-phenethylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione
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Overview
Description
[1,2,4]Triazolo[1,5-a]pyrimidine is an important heterocyclic scaffold known to have a wide range of pharmacological activities such as anticancer, antimicrobial, anti-tubercular, CB2 cannabinoid agonists, feticide, and adenosine antagonists .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines has been achieved through various methods. One approach involves the Michaelis–Arbuzov rearrangement (Arbuzov reaction) of pyrazolotriazolopyrimidines . Another strategy involves the use of 3-amino-1,2,4-triazole .Molecular Structure Analysis
The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidines can be confirmed by various spectroscopic techniques such as IR, 1H-NMR, MS and elemental analysis .Chemical Reactions Analysis
[1,2,4]Triazolo[1,5-a]pyrimidines can undergo various chemical reactions. For instance, they can be used in the synthesis of new hybrid molecule types pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidines phosphonates .Physical And Chemical Properties Analysis
The physical and chemical properties of [1,2,4]triazolo[1,5-a]pyrimidines can be determined using various techniques. For instance, the yield, melting point, mass spectrometry, IR spectroscopy, and NMR spectroscopy can be used .Scientific Research Applications
Cancer Treatment: CDK2 Inhibition
One of the primary applications of this compound is as a novel inhibitor of Cyclin-Dependent Kinase 2 (CDK2), which is a critical protein involved in cell cycle regulation . CDK2 inhibitors are considered promising for cancer therapy as they can selectively target tumor cells. The compound has shown potent cytotoxic activities against various cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer), with IC50 values indicating high efficacy .
Antitumor Activity: Cell Cycle and Apoptosis
Further investigations into the antitumor activity of this compound have revealed its ability to cause significant alterations in cell cycle progression and induce apoptosis within cancer cells . This dual activity makes it a valuable candidate for further development in cancer pharmacotherapy.
Molecular Docking: Enzyme Interaction
Molecular docking studies have confirmed that the compound fits well into the active site of CDK2 through essential hydrogen bonding with key amino acids like Leu83 . This interaction is crucial for its inhibitory activity and provides insights into the design of more potent derivatives.
Pharmacokinetics: ADMET Properties
In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have been conducted to predict the pharmacokinetic properties of this compound . These studies are vital for understanding the drug-likeness and potential therapeutic window of the compound.
Sensing Fluorophores: Dye Studies
The compound’s derivatives have been studied as sensing fluorophores, which are compounds that can emit light upon stimulation . These properties are useful in the development of new dyes for biological imaging applications.
Free Radical Scavenging: Antioxidant Properties
Triazole derivatives, including this compound, have been identified as significant agents that can reduce or eliminate free radicals . This antioxidant capability is important for protecting cells against oxidative damage, which is a common pathway in various diseases.
Parasitic Growth Inhibition
Research has also explored the use of triazole derivatives in inhibiting parasitic growth . The targets involved in these processes can be inhibited by compounds like the one , offering a potential route for treating parasitic infections.
Drug Development: Synthesis of Medicinal Compounds
Lastly, the compound serves as an intermediate in the synthesis of various medicinal compounds . Its structural features make it a versatile precursor for developing new pharmaceuticals with potential therapeutic benefits.
Mechanism of Action
Target of Action
The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment that selectively targets tumor cells .
Mode of Action
The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved through the compound’s fit into the CDK2 active site, facilitated by essential hydrogen bonding with Leu83 . The inhibition of CDK2 leads to significant alterations in cell cycle progression .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle progression, leading to the arrest of cell division . This disruption of the cell cycle can lead to apoptosis, or programmed cell death, within certain cells .
Pharmacokinetics
These properties help in structure requirement prediction for the observed antitumor activity .
Result of Action
The compound has shown potent dual activity against examined cell lines and CDK2 . It has demonstrated superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC50 range of (48–90 nM) compared to sorafenib .
Safety and Hazards
Future Directions
The future directions in the research of [1,2,4]triazolo[1,5-a]pyrimidines could involve the design and synthesis of more potent analogs, further exploration of their pharmacological activities, and development of new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds .
properties
IUPAC Name |
11-[(4-fluorophenyl)methyl]-8-(2-phenylethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN4O2S/c23-17-8-6-16(7-9-17)14-26-22(29)27-18-11-13-30-19(18)20(28)25(21(27)24-26)12-10-15-4-2-1-3-5-15/h1-9,11,13H,10,12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGHRGGGLGXXGNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCN2C(=O)C3=C(C=CS3)N4C2=NN(C4=O)CC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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